Cas no 637326-85-3 (methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate)

• Product Name: methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate
• CAS No: 637326-85-3
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 6593880
• PubChem ID: 958878
• Update Time: 2025-05-20

methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate
• methyl 4-{[(4,6-diaminopyrimidin-2-yl)sulfanyl]methyl}benzoate
• Benzoic acid, 4-[[(4,6-diamino-2-pyrimidinyl)thio]methyl]-, methyl ester
• CHEMBL1409504
• methyl 4-[(4,6-diaminopyrimidin-2-yl)sulfanylmethyl]benzoate
• HMS1596J03
• SR-01000281234
• SR-01000281234-1
• F1598-0002
• MLS000050378
• methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate
• 637326-85-3
• methyl 4-{[(4,6-diamino-2-pyrimidinyl)thio]methyl}benzoate
• AKOS002187009
• SMR000077671
• methyl 4-(((4,6-diaminopyrimidin-2-yl)thio)methyl)benzoate
• HMS2447K06

• Inchi： 1S/C13H14N4O2S/c1-19-12(18)9-4-2-8(3-5-9)7-20-13-16-10(14)6-11(15)17-13/h2-6H,7H2,1H3,(H4,14,15,16,17)
• InChI Key： LGOUGJBIFOBRRV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CSC2=NC(N)=CC(N)=N2)C=C1

Computed Properties

• Exact Mass: 290.08374688g/mol
• Monoisotopic Mass: 290.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate

Professional Introduction to Methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate (CAS No. 637326-85-3)

Methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate, with the chemical formula corresponding to its CAS number 637326-85-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoate moiety linked to a sulfanyl-substituted diaminopyrimidine core, exhibits a unique structural framework that positions it as a potential candidate for various biological applications. The intricate connectivity of its atoms and the presence of multiple reactive sites make it a versatile scaffold for medicinal chemistry investigations.

The< strong>name of the compound itself provides valuable insights into its chemical composition and potential functionalities. The benzoate group, a well-known pharmacophore in drug design, contributes to the molecule's solubility and metabolic stability. Meanwhile, the sulfanyl group (-S-) attached to a methylene bridge further enhances its reactivity, allowing for further derivatization and functionalization. The diaminopyrimidine core is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activities, including antimicrobial, antiviral, and anticancer properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. Among these, pyrimidine derivatives have emerged as a prominent class of molecules due to their broad spectrum of biological activities. The< strong>Methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate structure combines the advantages of both the benzoate and pyrimidine moieties, making it an attractive candidate for drug discovery programs. Its dual functionality allows for interactions with multiple biological targets, which could be exploited to develop multifunctional therapeutics.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can disrupt aberrant signaling pathways that contribute to disease progression. The< strong>diaminopyrimidine moiety in Methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate is particularly relevant here, as pyrimidine-based inhibitors have shown promise in clinical trials as effective kinase modulators.

Moreover, the< strong>sulfanyl group in the molecule can serve as a handle for further chemical modifications. Sulfanyl groups are known to participate in various chemical reactions, including nucleophilic substitution and oxidation-reduction processes. This reactivity can be leveraged to attach additional functional groups or link the compound to other biomolecules, such as peptides or nucleic acids. Such modifications could enhance the pharmacological properties of Methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate by improving its bioavailability or targeting specificity.

The< strong>benzoate group at the other end of the molecule also contributes to its potential therapeutic applications. Benzoate derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. Additionally, they can serve as prodrugs or drug carriers due to their ability to enhance solubility and stability. By integrating the benzoate moiety with the pyrimidine core in Methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate, researchers can develop a hybrid molecule that combines multiple pharmacological benefits.

In recent studies published in leading pharmaceutical journals, researchers have demonstrated the efficacy of similar sulfanyl-substituted pyrimidine derivatives in inhibiting tumor growth and modulating immune responses. These studies highlight the importance of structural features like those present in Methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate in achieving desired biological outcomes. The< strong>Methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate structure has been synthesized using advanced organic synthesis techniques and has shown promising preliminary results in vitro.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Key steps include condensation reactions between appropriately substituted pyrimidine precursors and benzoic acid derivatives under controlled pH and temperature conditions. The introduction of the sulfanyl group typically involves thiolation reactions or metal-catalyzed cross-coupling reactions to ensure high yield and purity.

The< strong>CAS number 637326-85-3 serves as a unique identifier for this compound within regulatory databases and scientific literature. This standardized numbering system allows researchers worldwide to accurately reference and retrieve information about Methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate without ambiguity. The CAS registry number is essential for ensuring consistency in research communications and regulatory submissions.

In conclusion,< strong>Methyl 4-{(4,6-diaminopyrimidin-2-yl)sulfanylmethyl}benzoate, identified by its CAS number 637326-85-3, represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features combine a benzoate moiety with a sulfanyl-substituted diaminopyrimidine core, offering opportunities for further derivatization and functionalization. Recent advances in medicinal chemistry have underscored the importance of such multifunctional scaffolds in developing novel therapeutics targeting various diseases.